Cas no 18216-56-3 (Pyrazino[2,3-b]quinoxaline,7-chloro-2,3-diphenyl-)

Pyrazino[2,3-b]quinoxaline,7-chloro-2,3-diphenyl- structure
18216-56-3 structure
Product Name:Pyrazino[2,3-b]quinoxaline,7-chloro-2,3-diphenyl-
CAS No:18216-56-3
MF:C22H13ClN4
MW:368.818423032761
CID:232123
PubChem ID:278844
Update Time:2025-04-19

Pyrazino[2,3-b]quinoxaline,7-chloro-2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[2,3-b]quinoxaline,7-chloro-2,3-diphenyl-
    • 7-chloro-2,3-diphenylpyrazino[2,3-b]quinoxaline
    • 7-Chlor-2,3-diphenyl-pyrazino< 2,3-b> chinoxalin
    • 7-Chloro-2,3-diphenylpyrazino(2,3-b)quinoxaline
    • 7-chloro-2,3-diphenyl-pyrazino[2,3-b]quinoxaline
    • AC1L5OY1
    • AC1Q3SP2
    • AG-K-22908
    • AR-1H3278
    • CTK4D8088
    • NSC128782
    • NSC-128782
    • DTXSID30171257
    • UNII-2GNP78R94D
    • 18216-56-3
    • 2GNP78R94D
    • NSC 128782
    • Inchi: 1S/C22H13ClN4/c23-16-11-12-17-18(13-16)25-22-21(24-17)26-19(14-7-3-1-4-8-14)20(27-22)15-9-5-2-6-10-15/h1-13H
    • InChI Key: KUHIXDFWQJQIGV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C1C(=N2)N=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 368.08309
  • Monoisotopic Mass: 368.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 536.3°Cat760mmHg
  • Flash Point: 308.7°C
  • Refractive Index: 1.724
  • PSA: 51.56
  • LogP: 5.56040
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